Cas no 1396798-58-5 (1-(4-methoxybenzoyl)-4-(thiophen-2-yl)piperidine)

• Product Name: 1-(4-methoxybenzoyl)-4-(thiophen-2-yl)piperidine
• CAS No: 1396798-58-5
• MF: C₁₇H₁₉NO₂S
• MW: 301.40326333046
• CID: 6256690
• PubChem ID: 71786849
• Update Time: 2025-10-05

1-(4-methoxybenzoyl)-4-(thiophen-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzoyl)-4-(thiophen-2-yl)piperidine
• (4-methoxyphenyl)-(4-thiophen-2-ylpiperidin-1-yl)methanone
• AKOS024535660
• F6184-0058
• (4-methoxyphenyl)(4-(thiophen-2-yl)piperidin-1-yl)methanone
• 1396798-58-5

• Inchi： 1S/C17H19NO2S/c1-20-15-6-4-14(5-7-15)17(19)18-10-8-13(9-11-18)16-3-2-12-21-16/h2-7,12-13H,8-11H2,1H3
• InChI Key： ZFOODRSFLLUNFH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CCN(C(C2C=CC(=CC=2)OC)=O)CC1

Computed Properties

• Exact Mass: 301.11365002g/mol
• Monoisotopic Mass: 301.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.8Ų

Additional information on 1-(4-methoxybenzoyl)-4-(thiophen-2-yl)piperidine

Comprehensive Overview of 1-(4-Methoxybenzoyl)-4-(thiophen-2-yl)piperidine (CAS No. 1396798-58-5)

1-(4-Methoxybenzoyl)-4-(thiophen-2-yl)piperidine, with the CAS number 1396798-58-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework combining a piperidine core with 4-methoxybenzoyl and thiophen-2-yl substituents, making it a valuable intermediate in drug discovery and material science. Its molecular formula and intricate architecture enable diverse applications, particularly in the development of bioactive molecules targeting neurological and metabolic disorders.

The growing interest in 1-(4-methoxybenzoyl)-4-(thiophen-2-yl)piperidine aligns with current trends in precision medicine and small-molecule therapeutics. Researchers are increasingly exploring its potential as a scaffold for designing GPCR modulators and enzyme inhibitors, addressing high-demand areas such as neurodegenerative diseases and chronic inflammation. Online searches frequently highlight queries like "piperidine derivatives in drug development" or "thiophene-based bioactive compounds," reflecting its relevance in contemporary scientific discourse.

From a synthetic chemistry perspective, the compound's methoxybenzoyl and thiophene moieties contribute to its stability and reactivity, facilitating its use in cross-coupling reactions and catalysis. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and structural integrity, topics frequently searched by laboratory professionals. The compound's logP and solubility profiles also make it a subject of interest in ADMET studies, a key focus area for pharmaceutical developers.

Beyond pharmacology, CAS 1396798-58-5 has potential applications in material science, particularly in designing organic semiconductors or ligands for metal-organic frameworks (MOFs). These applications resonate with the surge in demand for sustainable materials and energy storage solutions, frequently discussed in academic and industrial forums. Its heterocyclic nature further positions it as a candidate for catalysis and polymer chemistry innovations.

In summary, 1-(4-methoxybenzoyl)-4-(thiophen-2-yl)piperidine represents a versatile compound bridging multiple scientific disciplines. Its structural complexity and functional adaptability continue to inspire research across drug discovery, materials engineering, and analytical chemistry, making it a compelling subject for both academic and industrial investigations.